Cas no 1421465-23-7 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide
• CAS No: 1421465-23-7
• MF: C₁₇H₂₂N₄OS
• MW: 330.447782039642
• CID: 5365351
• Update Time: 2025-07-23

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]cyclohex-3-ene-1-carboxamide
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C17H22N4OS/c1-12-10-13(2)21(20-12)17-19-15(11-23-17)8-9-18-16(22)14-6-4-3-5-7-14/h3-4,10-11,14H,5-9H2,1-2H3,(H,18,22)
• InChI Key： VSRYNBMHUYHAIZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(N3C(C)=CC(C)=N3)=N2)=O)CCC=CC1

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide

N-{2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide (CAS No. 1421465-23-7)

The compound N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}cyclohex-3-ene-1-carboxamide (CAS No. 1421465-23-7) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines a cyclohexene carboxamide group with a thiazole and pyrazole moiety, creating a complex yet functional architecture that makes it a valuable candidate for drug development.

The cyclohexene carboxamide core of this compound is known for its stability and ability to form hydrogen bonds, which are crucial for interactions with biological targets. The thiazole ring, on the other hand, is a heterocyclic structure that contributes to the molecule's electronic properties and enhances its bioavailability. Furthermore, the pyrazole group introduces additional flexibility and potential for stereochemical interactions, making this compound a versatile scaffold for various pharmacological applications.

Recent studies have highlighted the potential of this compound in the treatment of inflammatory diseases. Researchers have demonstrated that N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yliethyl}cyclohexene carboxamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This finding has sparked interest in exploring its therapeutic potential for conditions such as arthritis and neuroinflammation.

In addition to its anti-inflammatory properties, this compound has also shown promise in anticancer research. Preclinical studies have revealed that it can selectively target cancer cells by modulating specific signaling pathways. The thiazole and pyrazole groups play a critical role in these interactions, enabling the compound to disrupt tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the pyrazole group via nucleophilic substitution. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis, making it more accessible for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, ensuring its reliability for both research and potential clinical applications.

In terms of pharmacokinetics, studies have shown that N-{2-[2-(3,5-dimethyl-pyrazolyl)-thiazolyl]ethyl}cyclohexene carboxamide has favorable absorption profiles and moderate clearance rates. These properties suggest that it could be administered orally with reasonable bioavailability, making it suitable for chronic disease management.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties further while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-{2-[2-(3,5-dimethyl-pyrazolyl)-thiazolyl]ethyl}cyclohexene carboxamide (CAS No. 1421465-23) represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic profiles, positions it as a strong candidate for future therapeutic interventions in inflammation and oncology.